3-Cyclobutylaminopropanoic acid ethyl ester

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: ethyl 3-(cyclobutylamino)propanoate
• InChI: InChI=1S/C9H17NO2/c1-2-12-9(11)6-7-10-8-4-3-5-8/h8,10H,2-7H2,1H3
• InChI Key: YCPFNQKKMWHPEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC1CCC1

Description

3-Cyclobutylaminopropanoic acid ethyl ester is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 10.4 g (0.067 mole) of beta-alanine ethyl ester hydrochloride and 5.0 g (0.071 mole) of cyclobutanone in 200 mL of dichloromethane was added 6.1 g (0.074 mole) of sodium acetate and 21.5 g (0.101 mole) of sodium triacetoxyborohydride. The mixture was stirred at room temperature for 24 hours and then quenched by the addition of 200 mL of aqueous sodium bicarbonate. After 20 minutes, the organic layer was separated and the aqueous layer was extracted with twice with 50 mL of dichloromethane. The combined organic layers dried over anhydrous magnesium sulfate, filtered, and concentrated. Purification of the residue by silica gel chromatography, eluting with hexanes-ethyl acetate (20:80) gave 2.1 g of 3-cyclobutylamino-propanoic acid ethyl ester.